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Compound of Interest

Compound Name: Buramate

Cat. No.: B1668065 Get Quote

A comprehensive review of scientific literature reveals no established use or data for Buramate
in the study of neuromuscular junction (NMJ) transmission.

Initial searches for "Buramate," also known by its chemical name 2-Hydroxyethyl

benzylcarbamate and synonym AC 601, did not yield any specific studies, quantitative data, or

established protocols related to its application in neuromuscular junction research.[1][2] The

available information is limited to its chemical and physical properties, such as its molecular

formula (C₁₀H₁₃NO₃) and structure.[1][2]

The neuromuscular junction is a critical synapse for communication between motor neurons

and skeletal muscle fibers, primarily mediated by the neurotransmitter acetylcholine.[3]

Research in this area often involves compounds that modulate acetylcholine receptors or other

aspects of synaptic transmission. However, there is no indication in the reviewed literature that

Buramate is one of these compounds.

Furthermore, broader searches on synaptic transmission and neurotransmission did not

connect Buramate to any specific mechanism of action at the synapse. While the role of other

neurotransmitters like glutamate in modulating the neuromuscular junction is an active area of

research, there is no evidence to suggest that Buramate interacts with these pathways.

Given the absence of any scientific data or established experimental history, it is not possible to

provide the requested detailed application notes, data tables, experimental protocols, or
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signaling pathway diagrams for the use of Buramate in studying neuromuscular junction

transmission. The compound does not appear to be a tool or therapeutic agent used in this field

of research. Therefore, researchers, scientists, and drug development professionals should be

aware that there is currently no scientific basis for using Buramate for this purpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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